Cas no 1803786-20-0 (Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate
• CAS No: 1803786-20-0
• MF: C₁₀H₆F₃NO₂S₂
• MW: 293.285350322723
• CID: 4952568
• Update Time: 2025-06-11

Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H6F3NO2S2/c1-16-9(15)7-6(18-10(11,12)13)3-2-5(4-14)8(7)17/h2-3,17H,1H3
• InChI Key： ILZSDSSTJGKHKH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C#N)=C(C=1C(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 3.4
• Topological Polar Surface Area: 76.4

Additional information on Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate

Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate (CAS No. 1803786-20-0): A Comprehensive Overview

Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate, identified by its CAS number 1803786-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a cyano group, a thiol group, and a trifluoromethylthio substituent. These structural elements contribute to its distinct chemical properties and potential applications in various scientific domains.

The molecular structure of Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate consists of a benzene ring substituted with a cyano group at the 3-position, a thiol group at the 2-position, and a trifluoromethylthio group at the 6-position. The presence of these functional groups imparts unique reactivity and biological activity, making it a valuable scaffold for drug discovery and material science applications. The compound's stability and solubility characteristics are also influenced by these substituents, which are critical factors in its potential use in synthetic chemistry and pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate has been studied for its potential role in the synthesis of bioactive molecules. The cyano group, for instance, can participate in various chemical reactions such as nucleophilic addition and condensation reactions, while the thiol group can form disulfide bonds and interact with metal ions. These properties make it a versatile building block for designing complex molecules with specific biological activities.

One of the most compelling aspects of Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate is its potential application in medicinal chemistry. Researchers have explored its use as an intermediate in the synthesis of antimicrobial and anti-inflammatory agents. The trifluoromethylthio group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug candidates. This has led to several studies investigating its incorporation into more complex molecular frameworks aimed at treating various diseases.

The compound's unique structural features also make it interesting from a material science perspective. For example, its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensor technology. The thiol group can act as a ligand, binding to metals such as copper and zinc, which are known to play crucial roles in numerous biological processes. This property has opened up possibilities for developing novel materials with enhanced functionality.

Recent advancements in computational chemistry have further highlighted the importance of Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective drug candidates. These studies have also helped predict potential side effects and optimize synthetic pathways for higher yields and purity.

The synthesis of Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate involves multi-step organic reactions that require careful optimization to achieve high yields and minimize byproducts. Common synthetic routes include the condensation of appropriate precursors followed by functional group transformations such as cyanation and thiolation. The introduction of the trifluoromethylthio group typically involves halogen-metal exchange reactions or direct fluorination methods, depending on the desired regioselectivity.

In conclusion, Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate (CAS No. 1803786-20-0) is a multifaceted compound with significant potential in pharmaceutical research and material science applications. Its unique structural features enable diverse chemical transformations and biological activities, making it a valuable tool for drug discovery and molecular engineering. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and innovation.